N-(2,5-dimethoxyphenyl)-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]methanesulfonamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-N-(2-oxo-2-pyrrolidin-1-ylethyl)methanesulfonamide
• InChI: InChI=1S/C15H22N2O5S/c1-21-12-6-7-14(22-2)13(10-12)17(23(3,19)20)11-15(18)16-8-4-5-9-16/h6-7,10H,4-5,8-9,11H2,1-3H3
• InChI Key: DUDKRIJPZFKPFO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)N(CC(=O)N2CCCC2)S(=O)(=O)C
• Molecular Formula: C15H22N2O5S
• Molecular Weight: 342.4 g/mol
• Solubility: >51.4 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(2,5-dimethoxyphenyl)-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]methanesulfonamide, also known as DOMS, is a chemical compound that has been widely studied due to its potential applications in scientific research. DOMS is a sulfonamide derivative that has been synthesized using various methods and has been found to have a range of biochemical and physiological effects. In

Mechanism of Action

N-(2,5-dimethoxyphenyl)-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]methanesulfonamide acts as a partial agonist at the serotonin 5-HT2A receptor, which results in the activation of downstream signaling pathways. This activation leads to the release of various neurotransmitters, including dopamine, norepinephrine, and acetylcholine. The exact mechanism of action of N-(2,5-dimethoxyphenyl)-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]methanesulfonamide is not fully understood, but it is believed to involve the modulation of the activity of various ion channels and receptors.
Biochemical and Physiological Effects
N-(2,5-dimethoxyphenyl)-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]methanesulfonamide has been found to have a range of biochemical and physiological effects. It has been shown to increase the release of dopamine, norepinephrine, and acetylcholine in the brain, which can lead to changes in mood, cognition, and perception. N-(2,5-dimethoxyphenyl)-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]methanesulfonamide has also been found to increase heart rate and blood pressure, which can have implications for cardiovascular health. Additionally, N-(2,5-dimethoxyphenyl)-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]methanesulfonamide has been found to have anti-inflammatory and analgesic effects, which may have potential applications in the treatment of various inflammatory and pain-related disorders.

Advantages and Limitations for Lab Experiments

N-(2,5-dimethoxyphenyl)-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]methanesulfonamide has several advantages for lab experiments, including its high potency and selectivity for the serotonin 5-HT2A receptor. It has also been found to have a long duration of action, which can be useful in certain experimental designs. However, there are also limitations to the use of N-(2,5-dimethoxyphenyl)-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]methanesulfonamide in lab experiments, including its potential for toxicity and its limited solubility in aqueous solutions.

Future Directions

There are several future directions for the study of N-(2,5-dimethoxyphenyl)-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]methanesulfonamide. One area of research is the development of new synthesis methods that are more efficient and cost-effective. Another area of research is the exploration of the potential therapeutic applications of N-(2,5-dimethoxyphenyl)-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]methanesulfonamide in the treatment of various neurological and inflammatory disorders. Additionally, further research is needed to fully understand the mechanism of action of N-(2,5-dimethoxyphenyl)-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]methanesulfonamide and its effects on the serotonin system.

Synthesis Methods

The synthesis of N-(2,5-dimethoxyphenyl)-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]methanesulfonamide has been achieved using various methods, including the reaction of 2,5-dimethoxyphenylacetonitrile with pyrrolidine and subsequent reaction with methanesulfonyl chloride. Other methods include the reaction of 2,5-dimethoxyphenylacetonitrile with pyrrolidine and subsequent reaction with methyl chloroformate and methanesulfonic acid. The synthesis of N-(2,5-dimethoxyphenyl)-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]methanesulfonamide has also been achieved using a one-pot method, which involves the reaction of 2,5-dimethoxyphenylacetonitrile with pyrrolidine, methanesulfonyl chloride, and triethylamine.

Scientific Research Applications

N-(2,5-dimethoxyphenyl)-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]methanesulfonamide has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been found to have affinity for the serotonin 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception. N-(2,5-dimethoxyphenyl)-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]methanesulfonamide has been used as a tool in the study of the serotonin system and its role in various neurological disorders, including schizophrenia and depression. It has also been studied for its potential use in the treatment of these disorders.